Cas no 1798041-59-4 (1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea)

• Product Name: 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea
• CAS No: 1798041-59-4
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5373581
• Update Time: 2025-05-21

1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea

• Inchi： 1S/C12H20N4O2/c1-12(2,3)15-11(17)14-9-6-13-16(7-9)10-4-5-18-8-10/h6-7,10H,4-5,8H2,1-3H3,(H2,14,15,17)
• InChI Key： JHOOXFWXGHWMHV-UHFFFAOYSA-N
• SMILES： N(C(C)(C)C)C(NC1=CN(C2CCOC2)N=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea

Comprehensive Guide to 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea (CAS No. 1798041-59-4): Properties, Applications, and Market Insights

1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea (CAS No. 1798041-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative features a unique molecular structure combining a pyrazole ring and a tetrahydrofuran (oxolane) moiety, making it valuable for drug discovery and material science applications. Its systematic name reflects this complex architecture, which contributes to its distinctive chemical properties.

The compound's molecular formula and weight, along with its precise structural features, make it particularly interesting for researchers developing small molecule inhibitors and kinase modulators. Recent trends in pharmaceutical development have shown increased demand for such heterocyclic compounds, especially those containing pyrazole-urea hybrids, due to their potential in treating various diseases. The tert-butyl group in its structure enhances its metabolic stability, a crucial factor in drug design.

In the current market landscape, 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea has become a subject of interest for several reasons. First, the growing focus on targeted therapies in oncology and inflammatory diseases has increased demand for selective enzyme inhibitors. Second, the compound's potential as a building block in medicinal chemistry aligns with the pharmaceutical industry's need for novel scaffolds. Third, its structural features make it relevant to current research in fragment-based drug discovery, a hot topic in academic and industrial settings.

The synthetic route for this compound typically involves multi-step organic transformations, starting from commercially available oxolane derivatives and pyrazole precursors. Researchers have developed optimized protocols to achieve high yields and purity, crucial for pharmaceutical applications. The urea formation step represents a critical transformation in its synthesis, often employing carbodiimide coupling reagents or alternative methodologies.

From a physicochemical perspective, 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea exhibits properties that make it suitable for various applications. Its solubility profile (typically soluble in polar organic solvents but with limited water solubility) and thermal stability have been characterized in recent studies. These properties are particularly important when considering its formulation potential for biological testing or material applications.

The compound's biological activity has been explored in preliminary studies, showing promise as a protein-protein interaction modulator. While detailed mechanism-of-action studies are ongoing, early data suggest potential applications in addressing undruggable targets - a major challenge in modern drug discovery. This aligns with current industry efforts to expand the druggable genome and develop therapies for previously untreatable conditions.

In the context of intellectual property, several patents have emerged covering pyrazole-urea derivatives and their therapeutic applications, though specific claims regarding 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea may vary. The compound's structural novelty presents opportunities for patent protection in various jurisdictions, an important consideration for pharmaceutical developers.

From a supply chain perspective, the availability of 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea has improved in recent years, with several specialty chemical suppliers offering the compound in research quantities. The global market for such fine chemicals continues to expand, driven by increasing R&D investments in both established pharmaceutical companies and emerging biotech firms.

Looking ahead, the future applications of 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea may extend beyond its current uses. Researchers are exploring its potential in materials science, particularly in the development of functional polymers and advanced coatings. The compound's ability to participate in hydrogen bonding networks makes it interesting for designing supramolecular architectures, an area of growing scientific interest.

For laboratories working with 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea, proper handling procedures and storage conditions should be observed. While not classified as hazardous, standard precautions for handling organic compounds apply, including the use of appropriate personal protective equipment and working in well-ventilated areas. The compound's stability under various conditions has been documented in technical literature.

In conclusion, 1-tert-butyl-3-[1-(oxolan-3-yl)pyrazol-4-yl]urea (CAS No. 1798041-59-4) represents an important chemical entity with diverse potential applications. Its unique molecular architecture and physicochemical properties make it valuable for pharmaceutical research, while emerging applications in materials science suggest broader utility. As research continues, this compound may play an increasingly significant role in addressing current challenges in drug discovery and material development.